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Compound of Interest

Compound Name: 4-Bromo-1-methoxyisoquinoline

Cat. No.: B1292691 Get Quote

Introduction

Isoquinoline and its derivatives are a significant class of nitrogen-containing heterocyclic

compounds that form the core structure of many natural products and synthetic molecules with

a broad range of pharmacological activities.[1][2] These activities include antitumor,

antibacterial, anti-inflammatory, and antiviral properties, making the isoquinoline scaffold a

privileged structure in medicinal chemistry and drug discovery.[2][3] 4-Bromo-1-
methoxyisoquinoline is a versatile and valuable starting material, offering a reactive handle at

the C4-position for the introduction of diverse functional groups through various modern cross-

coupling reactions. This document provides detailed protocols for the synthesis of 4-

substituted-1-methoxyisoquinolines via Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and

Cyanation reactions.

Synthetic Strategies Overview
The bromine atom at the C4 position of 4-Bromo-1-methoxyisoquinoline is readily

functionalized using palladium-catalyzed cross-coupling reactions. These methods allow for the

efficient and modular construction of carbon-carbon and carbon-nitrogen bonds, providing

access to a wide array of substituted isoquinoline derivatives.
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Palladium-Catalyzed Cross-Coupling Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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